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Compound Name:
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hydroxycyclobutylcarbamate

Cat. No.: B3021938 Get Quote

An In-depth Technical Guide to cis-Benzyl 3-
hydroxycyclobutylcarbamate
For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-Benzyl 3-hydroxycyclobutylcarbamate is a chemical compound of interest within the

fields of medicinal chemistry and drug development, where it primarily serves as a key

intermediate in the synthesis of more complex pharmaceutical agents. Its structural features,

comprising a cyclobutane ring, a hydroxyl group, and a carbamate moiety, provide a versatile

scaffold for the elaboration into a variety of biologically active molecules. This document

provides a comprehensive overview of the known physical and chemical properties of cis-
Benzyl 3-hydroxycyclobutylcarbamate, alongside available experimental data.

Chemical and Physical Properties
A summary of the key physical and chemical properties of cis-Benzyl 3-
hydroxycyclobutylcarbamate is presented below. The lack of publicly available experimental

data for several key parameters underscores the specialized nature of this compound, likely

synthesized on demand for specific research and development purposes.

Table 1: Physical and Chemical Properties of cis-Benzyl 3-hydroxycyclobutylcarbamate
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Property Value Source

CAS Number 1403766-86-8 [1][2]

Molecular Formula C₁₂H₁₅NO₃ [1]

Molecular Weight 221.25 g/mol [1][2]

Appearance Solid [1]

Purity ≥95% to 99.62% [2][3]

IUPAC Name
rel-benzyl ((1s,3s)-3-

hydroxycyclobutyl)carbamate
[4]

SMILES
O=C(OCC1=CC=CC=C1)N[C

@H]2C--INVALID-LINK--C2
[4]

Solubility

No data available. Likely

soluble in organic solvents

such as methanol, ethanol,

and dichloromethane.

Melting Point
No experimental data

available.

Boiling Point
No experimental data

available.

Synthesis and Purification
Detailed, peer-reviewed experimental protocols for the synthesis of cis-Benzyl 3-
hydroxycyclobutylcarbamate are not readily available in the public domain. However, based

on the structure of the molecule, a plausible synthetic route can be conceptualized. This would

likely involve the reaction of cis-3-aminocyclobutanol with benzyl chloroformate or a similar

benzylating agent under basic conditions.

Conceptual Synthetic Workflow
The following diagram illustrates a logical workflow for the synthesis and purification of cis-
Benzyl 3-hydroxycyclobutylcarbamate.
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Conceptual Synthesis and Purification Workflow
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Caption: A conceptual workflow for the synthesis and purification of cis-Benzyl 3-
hydroxycyclobutylcarbamate.

Analytical Characterization
While specific, published spectra for cis-Benzyl 3-hydroxycyclobutylcarbamate are scarce,

several vendors indicate the availability of analytical data such as NMR and HPLC upon

request.[5][6] The expected spectral characteristics can be predicted based on the molecule's

structure.

¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for the

benzyl group protons (in the aromatic region, ~7.3 ppm), the methylene protons of the benzyl

group (~5.1 ppm), and the protons of the cyclobutyl ring, including methine protons adjacent

to the nitrogen and oxygen atoms.

¹³C NMR: The carbon NMR spectrum would display resonances for the carbonyl carbon of

the carbamate, the aromatic carbons of the benzyl group, the methylene carbon of the

benzyl group, and the carbons of the cyclobutyl ring.

HPLC: Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) would be a

suitable method for assessing the purity of the compound. A typical method would utilize a

C18 column with a mobile phase consisting of a mixture of acetonitrile and water, with UV

detection.

Mass Spectrometry: Mass spectrometry would confirm the molecular weight of the

compound (221.25 g/mol ).

Biological Activity and Signaling Pathways
Currently, there is no publicly available information regarding the biological activity or

associated signaling pathways of cis-Benzyl 3-hydroxycyclobutylcarbamate itself. As a

pharmaceutical intermediate, its biological effects are likely not the primary focus of

investigation.[1][3] The intended biological activity would be conferred by the final, more

complex molecule for which this compound serves as a building block.

The logical relationship for its use in drug discovery is outlined in the following diagram.
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Role in Drug Discovery
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Caption: The role of cis-Benzyl 3-hydroxycyclobutylcarbamate as an intermediate in the

drug discovery process.

Conclusion
cis-Benzyl 3-hydroxycyclobutylcarbamate is a valuable synthetic intermediate in the

pharmaceutical industry. While detailed public data on its properties and synthesis are limited,
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this guide provides a foundational understanding based on available information and chemical

principles. Further research into the applications of this compound in the synthesis of novel

therapeutic agents is warranted. Researchers and drug development professionals are

encouraged to consult commercial suppliers for specific analytical data and to utilize the

conceptual frameworks provided for synthetic and discovery workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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